![molecular formula C6H4ClF2N B1386983 4-Chloro-2,3-difluoroaniline CAS No. 878285-12-2](/img/structure/B1386983.png)
4-Chloro-2,3-difluoroaniline
Overview
Description
4-Chloro-2,3-difluoroaniline is a chemical compound with the CAS Number: 878285-12-2 and a molecular weight of 163.55 . It is stored in a dark place, under an inert atmosphere, at room temperature . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for 4-Chloro-2,3-difluoroaniline is1S/C6H4ClF2N/c7-3-1-2-4 (10)6 (9)5 (3)8/h1-2H,10H2
. This code provides a standard way to encode the compound’s molecular structure. Physical And Chemical Properties Analysis
4-Chloro-2,3-difluoroaniline is a solid substance . The compound should be stored in a dark place, under an inert atmosphere, at room temperature .Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds such as 2,3-difluoroaniline and 4-chloro-2-fluoroaniline are often used in the synthesis of various organic compounds , suggesting that 4-Chloro-2,3-difluoroaniline may interact with a wide range of molecular targets.
Mode of Action
It’s known that halogenated anilines like this compound can undergo various chemical reactions, including nucleophilic aromatic substitution and electrophilic aromatic substitution .
Biochemical Pathways
A study on 3,4-difluoroaniline, a similar compound, showed that it was degraded under aerobic conditions by pseudomonas fluorescens . This suggests that 4-Chloro-2,3-difluoroaniline might also be metabolized by certain microorganisms, affecting various biochemical pathways.
Pharmacokinetics
The compound’s lipophilicity, water solubility, and other physicochemical properties suggest that it may have good bioavailability .
Result of Action
It’s known that halogenated anilines can cause various biological effects, including cytotoxicity and genotoxicity .
Action Environment
The action, efficacy, and stability of 4-Chloro-2,3-difluoroaniline can be influenced by various environmental factors . For instance, the compound’s degradation might be affected by the presence of certain microorganisms and oxygen levels . Additionally, its stability and reactivity can be influenced by factors such as temperature, pH, and the presence of other chemicals .
properties
IUPAC Name |
4-chloro-2,3-difluoroaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClF2N/c7-3-1-2-4(10)6(9)5(3)8/h1-2H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLAJZEMLYSDWNR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1N)F)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClF2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30657869 | |
Record name | 4-Chloro-2,3-difluoroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30657869 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
878285-12-2 | |
Record name | 4-Chloro-2,3-difluoroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30657869 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.